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Abstract
Decylamine, a primary alkylamine with a ten-carbon chain, is a versatile compound in organic

chemistry and materials science.[1][2] Its amphiphilic nature, stemming from a hydrophobic

decyl tail and a hydrophilic amine head, underpins its utility as a surfactant, corrosion inhibitor,

and a key intermediate in the synthesis of more complex molecules, including pharmaceuticals

and agrochemicals.[3][4][5] This guide provides a comprehensive overview of decylamine's

chemical formula, structure, physicochemical properties, and a detailed experimental protocol

for its synthesis.

Chemical Identity and Structure
Decylamine is a straight-chain primary amine.[5] The molecule consists of a ten-carbon alkyl

group (decyl group) attached to an amino group (-NH2).[4][5] This structure imparts both

hydrophobic and hydrophilic characteristics to the molecule.[3][5]

Chemical Formula: C₁₀H₂₃N[3][6][7]

IUPAC Name: decan-1-amine[3][6][7]

CAS Number: 2016-57-1[3][6][7]

Synonyms: 1-Aminodecane, n-Decylamine, 1-Decanamine[6][8]
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Molecular Structure: The canonical SMILES representation is CCCCCCCCCCN.[6][7]

Physicochemical Properties
The physical and chemical properties of decylamine are summarized in the table below. It is a

colorless liquid at room temperature with a characteristic amine or ammonia-like odor.[4][6][9] It

is slightly soluble in water but readily soluble in organic solvents like ethanol and ether.[9][10]

Property Value

Molecular Weight 157.30 g/mol [6][11]

Appearance Colorless to pale yellow liquid[4][5]

Odor Amine/ammonia-like[4][6][9]

Melting Point 12-17 °C[6][9][11]

Boiling Point 216-220.5 °C[6][9][12]

Density 0.787 g/mL at 25 °C[9][11]

Vapor Density 5.5 (Air = 1)[4][6]

Water Solubility 550 mg/L at 25 °C[4][6]

Refractive Index 1.436 at 20 °C[9][12]

Synthesis and Reactivity
Decylamine can be synthesized through several methods, including the reductive amination of

decanal, the reduction of decanenitrile, and the alkylation of ammonia with a decyl halide.[3][4]

As a primary amine, it undergoes typical reactions such as acylation, alkylation, and

condensation to form a variety of derivatives including amides and imines.[10][13] It is a

nucleophilic and basic compound.[2][10]

Experimental Protocol: Synthesis of Decylamine via
Reductive Amination
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This protocol details the synthesis of decylamine from decanal and ammonia using a reducing

agent.[3]

Materials:

Decanal (C₁₀H₂₀O)

Ammonia (NH₃)

Sodium cyanoborohydride (NaBH₃CN) or Hydrogen gas (H₂) with a Palladium catalyst (Pd)

Anhydrous ethanol (or another suitable solvent)

Round-bottom flask

Magnetic stirrer

Apparatus for inert atmosphere (e.g., nitrogen or argon)

Standard workup and purification equipment (separatory funnel, rotary evaporator, distillation

apparatus)

Procedure:

Reaction Setup: In a round-bottom flask under an inert atmosphere, dissolve decanal in

anhydrous ethanol.

Imine Formation: Add a solution of ammonia in ethanol to the decanal solution. Stir the

mixture at room temperature to facilitate the formation of the corresponding imine

(C₁₀H₂₁CH=NH).[3]

Reduction:

Using NaBH₃CN: Slowly add sodium cyanoborohydride to the reaction mixture. The

reaction is typically carried out at a controlled temperature between 25–60°C.[3]

Using Catalytic Hydrogenation: Alternatively, transfer the imine solution to a hydrogenation

reactor. Add a palladium catalyst and subject the mixture to hydrogen gas pressure.
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Reaction Monitoring: Monitor the progress of the reaction using an appropriate analytical

technique, such as Thin Layer Chromatography (TLC) or Gas Chromatography (GC), until

the starting material is consumed.

Workup:

Quench the reaction by carefully adding water.

Extract the aqueous layer with a suitable organic solvent (e.g., diethyl ether or ethyl

acetate).

Combine the organic extracts and wash with brine.

Dry the organic layer over an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄).

Purification:

Filter off the drying agent.

Remove the solvent under reduced pressure using a rotary evaporator.

Purify the crude decylamine by fractional distillation to obtain the final product.

Applications in Research and Development
Decylamine serves as a crucial building block in the synthesis of various organic compounds.

[1] It is used in the preparation of surfactants, corrosion inhibitors, and as a capping agent for

the synthesis of nanoparticles.[3][4] In the pharmaceutical industry, it is utilized as an

intermediate in the synthesis of biologically active molecules.[1] For instance, it has been used

in the synthesis of the dynole 2-24 series of compounds through reductive amination.[3][9]

Visualization of Synthetic Pathway
The following diagram illustrates the workflow for the synthesis of decylamine via reductive

amination.
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Caption: Workflow for the synthesis of decylamine.

Safety and Handling
Decylamine is a flammable liquid and can cause skin and eye irritation.[4][9] It is incompatible

with strong oxidizing agents and acids.[4][9] It should be handled in a well-ventilated area using

appropriate personal protective equipment, including gloves and safety goggles.[4]

Decylamine can absorb carbon dioxide from the air.[4][9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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